
Essential Safety and Operational Guide for 4-
Ethylbenzoyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethylbenzoyl chloride

Cat. No.: B099604 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of 4-Ethylbenzoyl chloride.

4-Ethylbenzoyl chloride is a corrosive and reactive chemical that demands meticulous

handling to ensure laboratory safety. This document provides essential, immediate safety

protocols, operational procedures, and disposal plans to minimize risks and ensure the well-

being of laboratory personnel.

Hazard Identification and GHS Classification
4-Ethylbenzoyl chloride is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[1][2]

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H318: Causes

serious eye

damage.[1]

Acute Toxicity,

Oral
3 GHS06 Danger

H301: Toxic if

swallowed.[1]

Acute Toxicity,

Dermal
4 GHS07 Warning

H312: Harmful in

contact with skin.

[1]

Specific target

organ toxicity,

single exposure;

Respiratory tract

irritation

3 GHS07 Warning

H335: May

cause respiratory

irritation.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Ethylbenzoyl chloride is provided

below.
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Property Value

Molecular Formula C9H9ClO

Molecular Weight 168.62 g/mol [1]

Appearance Liquid[2]

Boiling Point 235-236 °C (lit.)[2]

Density 1.147 g/mL at 25 °C (lit.)[2]

Flash Point 113 °C (235.4 °F) - closed cup[2]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and acetone.[3]

Operational Plan: From Preparation to Disposal
This section outlines the standard operating procedure for the safe handling and disposal of 4-
Ethylbenzoyl chloride.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Always handle 4-Ethylbenzoyl chloride in a certified chemical fume hood to avoid

inhalation of vapors.[4]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the work area.[4]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
Ethylbenzoyl chloride:
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PPE Category Specification

Eye and Face Protection
Tightly fitting safety goggles and a face shield

(8-inch minimum).[5]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and removed using the proper technique to

avoid skin contact.[5]

Skin and Body Protection
A lab coat or chemical-resistant apron. Full-body

protection may be required for larger quantities.

Respiratory Protection

For situations where vapor or mist is generated,

a NIOSH-approved respirator with an

appropriate cartridge (e.g., type ABEK) is

required.[2]

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed to prevent moisture from entering, as it can react with water.

[3]

Store locked up and away from incompatible materials.[6]
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Emergency Procedures
Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Do not let the product enter drains.[5]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Disposal Plan
All waste containing 4-Ethylbenzoyl chloride must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the hazardous waste through a licensed contractor, following all local, state, and

federal regulations.
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It may be possible to dissolve the material in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[6]

Workflow for Safe Handling of 4-Ethylbenzoyl
Chloride
The following diagram illustrates the logical workflow for the safe handling of 4-Ethylbenzoyl
chloride in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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